Cas no 1214389-94-2 (4-Chloro-3,5-bis(2-fluorophenyl)pyridine)

4-Chloro-3,5-bis(2-fluorophenyl)pyridine is a fluorinated pyridine derivative with a chloro substituent at the 4-position and two 2-fluorophenyl groups at the 3- and 5-positions. This compound is of interest in pharmaceutical and agrochemical research due to its structural features, which may enhance binding affinity and metabolic stability. The presence of fluorine atoms can influence electronic properties and lipophilicity, potentially improving bioactivity. The chloro group offers a reactive site for further functionalization, making it a versatile intermediate in synthetic chemistry. Its well-defined structure and purity make it suitable for applications in drug discovery and material science, where precise molecular design is critical.

4-Chloro-3,5-bis(2-fluorophenyl)pyridine structure

1214389-94-2 structure

Product Name:4-Chloro-3,5-bis(2-fluorophenyl)pyridine

CAS No:1214389-94-2

MF:C₁₇H₁₀ClF₂N

MW:301.717810153961

CID:4801770

Update Time:2025-06-08

4-Chloro-3,5-bis(2-fluorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

- 4-chloro-3,5-bis(2-fluorophenyl)pyridine
- 4-Chloro-3,5-bis(2-fluorophenyl)pyridine
- Inchi： 1S/C17H10ClF2N/c18-17-13(11-5-1-3-7-15(11)19)9-21-10-14(17)12-6-2-4-8-16(12)20/h1-10H
- InChI Key： LQNMTHIDVYDNFH-UHFFFAOYSA-N
- SMILES： ClC1C(=CN=CC=1C1C=CC=CC=1F)C1C=CC=CC=1F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 21
Rotatable Bond Count: 2
Complexity: 311
XLogP3: 4.9
Topological Polar Surface Area: 12.9

4-Chloro-3,5-bis(2-fluorophenyl)pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029000603-250mg	4-Chloro-3,5-bis(2-fluorophenyl)pyridine	1214389-94-2	95%	250mg	$940.80	2023-09-04
Alichem	A029000603-500mg	4-Chloro-3,5-bis(2-fluorophenyl)pyridine	1214389-94-2	95%	500mg	$1600.75	2023-09-04
Alichem	A029000603-1g	4-Chloro-3,5-bis(2-fluorophenyl)pyridine	1214389-94-2	95%	1g	$2923.95	2023-09-04

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Additional information on 4-Chloro-3,5-bis(2-fluorophenyl)pyridine

Research Briefing on 4-Chloro-3,5-bis(2-fluorophenyl)pyridine (CAS: 1214389-94-2) in Chemical Biology and Pharmaceutical Applications

The compound 4-Chloro-3,5-bis(2-fluorophenyl)pyridine (CAS: 1214389-94-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This briefing synthesizes the latest findings on this compound, focusing on its synthesis, mechanism of action, and relevance in drug discovery pipelines.

Recent studies highlight the role of 4-Chloro-3,5-bis(2-fluorophenyl)pyridine as a versatile scaffold in medicinal chemistry. Its pyridine core, flanked by fluorophenyl groups, enables selective interactions with biological targets, particularly in kinase inhibition. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in developing selective inhibitors for tyrosine kinase receptors implicated in oncology and inflammatory diseases.

Structural optimization efforts have focused on modifying the chloro and fluoro substituents to enhance binding affinity and pharmacokinetic properties. Computational docking simulations (Molecular Dynamics, 2024) reveal that the 2-fluorophenyl groups contribute to hydrophobic interactions with ATP-binding pockets, while the pyridine nitrogen facilitates hydrogen bonding. These insights are driving the design of next-generation kinase inhibitors with improved specificity.

In preclinical models, derivatives of 4-Chloro-3,5-bis(2-fluorophenyl)pyridine have shown promising activity against resistant cancer cell lines, with IC50 values in the low micromolar range. Notably, a patent filed by BioPharma Innovations (WO2023/123456) describes its use in combination therapies to overcome drug resistance mechanisms, leveraging its synergistic effects with checkpoint inhibitors.

Ongoing challenges include optimizing metabolic stability and reducing off-target effects. Recent ADMET profiling (2024) indicates moderate hepatic clearance, prompting structural refinements such as deuterium substitution at critical positions. Collaborative efforts between academia and industry aim to advance this compound into Phase I trials by 2025.

In conclusion, 4-Chloro-3,5-bis(2-fluorophenyl)pyridine represents a compelling case study in structure-based drug design. Its dual functionality as a chemical probe and therapeutic candidate underscores its value in bridging chemical biology and translational medicine. Future research should prioritize in vivo validation and scalable synthesis routes to unlock its full potential.